Cas no 856834-65-6 (4-chloro-2-methyl-5-nitro-Pyridine)

• Product Name: 4-chloro-2-methyl-5-nitro-Pyridine
• CAS No: 856834-65-6
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD18250168
• CID: 1084147
• PubChem ID: 58405718
• Update Time: 2025-08-04

4-chloro-2-methyl-5-nitro-Pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-5-nitro-Pyridine
• 4-Chloro-2-methyl-5-nitropyridine
• EN300-202911
• P12234
• 856834-65-6
• AB72468
• SCHEMBL12391630
• AS-51255
• AKOS022182551
• MFCD18250168
• CS-0055532

• MDL： MFCD18250168
• Inchi： 1S/C6H5ClN2O2/c1-4-2-5(7)6(3-8-4)9(10)11/h2-3H,1H3
• InChI Key： JIDYHMKFZYTPEA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-chloro-2-methyl-5-nitro-Pyridine

4-Chloro-2-methyl-5-nitro-Pyridine (CAS No. 856834-65-6): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-2-methyl-5-nitro-Pyridine (CAS No. 856834-65-6) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro substituent at the 4-position, a methyl group at the 2-position, and a nitro group at the 5-position on the pyridine ring. These functional groups contribute to its reactivity and potential for use in various synthetic pathways.

The chemical formula of 4-Chloro-2-methyl-5-nitro-Pyridine is C₇H₆ClN₂O₂, and it has a molecular weight of approximately 179.59 g/mol. The compound is typically synthesized through a series of well-documented reactions, including nitration and chlorination steps. Its physical properties include a melting point of around 100°C and a boiling point of approximately 200°C under reduced pressure. It is generally insoluble in water but soluble in organic solvents such as ethanol and dichloromethane.

In the pharmaceutical industry, 4-Chloro-2-methyl-5-nitro-Pyridine has gained attention as an intermediate in the synthesis of various drugs. One notable application is its use in the production of antibiotics and anti-inflammatory agents. The nitro group can be reduced to an amino group, which can then be further functionalized to create a wide range of bioactive molecules. Recent studies have also explored its potential as a scaffold for developing novel antiviral agents, particularly against RNA viruses such as influenza and coronaviruses.

In the realm of agrochemicals, 4-Chloro-2-methyl-5-nitro-Pyridine has been investigated for its use in the synthesis of herbicides and fungicides. The presence of the chloro and nitro groups provides excellent reactivity and stability, making it a valuable building block for creating compounds with high efficacy against plant pathogens. Researchers have reported that derivatives of this compound exhibit strong inhibitory effects on fungal growth, making them promising candidates for agricultural applications.

Beyond its direct applications, 4-Chloro-2-methyl-5-nitro-Pyridine has also been studied for its role in materials science. The compound can be used as a precursor in the synthesis of functional materials with unique electronic and optical properties. For example, recent research has focused on using this compound to develop new types of organic semiconductors and photovoltaic materials. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of 4-Chloro-2-methyl-5-nitro-Pyridine is an important consideration in its use and disposal. Studies have shown that while the compound itself is relatively stable under normal conditions, it can degrade into more toxic byproducts under certain environmental conditions. Therefore, proper handling and disposal protocols are essential to minimize any potential environmental risks.

In terms of safety, 4-Chloro-2-methyl-5-nitro-Pyridine should be handled with care due to its reactivity with strong oxidizers and reducing agents. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The market demand for 4-Chloro-2-methyl-5-nitro-Pyridine has been steadily increasing due to its diverse applications across multiple industries. Key players in the chemical industry are investing in research and development to optimize synthesis methods and explore new applications for this versatile compound. As research continues to uncover new potential uses for 4-Chloro-2-methyl-5-nitro-Pyridine, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.